1-(2-chloro-4-fluorobenzyl)-N'-[(6-nitro-1,3-benzodioxol-5-yl)methylene]-4-piperidinecarbohydrazide

• IUPAC Name: 1-[(2-chloro-4-fluorophenyl)methyl]-N-[(E)-(6-nitro-1,3-benzodioxol-5-yl)methylideneamino]piperidine-4-carboxamide
• InChI: InChI=1S/C21H20ClFN4O5/c22-17-8-16(23)2-1-14(17)11-26-5-3-13(4-6-26)21(28)25-24-10-15-7-19-20(32-12-31-19)9-18(15)27(29)30/h1-2,7-10,13H,3-6,11-12H2,(H,25,28)/b24-10+
• InChI Key: ZEJYDUZPMRCWHH-YSURURNPSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NN=CC2=CC3=C(C=C2[N+](=O)[O-])OCO3)CC4=C(C=C(C=C4)F)Cl
• Isomeric SMILES: C1CN(CCC1C(=O)N/N=C/C2=CC3=C(C=C2[N+](=O)[O-])OCO3)CC4=C(C=C(C=C4)F)Cl
• Molecular Formula: C21H20ClFN4O5
• Molecular Weight: 462.9 g/mol

Description

1-(2-chloro-4-fluorobenzyl)-N'-[(6-nitro-1,3-benzodioxol-5-yl)methylene]-4-piperidinecarbohydrazide is a useful research compound. Its molecular formula is C21H20ClFN4O5 and its molecular weight is 462.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 462.1106256 g/mol and the complexity rating of the compound is 702. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Structural Analysis and Molecular Interactions

Research on similar compounds, such as trifluoromethyl-substituted protoporphyrinogen IX oxidase inhibitors, highlights the importance of specific chemical substitutions and their spatial arrangements. These structural elements influence molecular interactions and stability, which are critical in scientific applications like enzyme inhibition and material synthesis. The dihedral angles and distances between atoms in these molecules are meticulously analyzed to understand their physical and chemical properties, contributing to the design of more efficient compounds (Li et al., 2005).

Synthesis of Novel Compounds

The synthesis of new chemical entities, such as benzylidenemalononitriles through SNAr reactions, showcases the versatility and creativity in chemical synthesis. These methods enable the creation of compounds with potential applications in various fields, including materials science and medicinal chemistry (Dell, Bloxham, & Smith, 1994).

Molecular Dynamic Simulation Studies

Quantum chemical and molecular dynamic simulation studies offer insights into the interactions of piperidine derivatives with metal surfaces, predicting their corrosion inhibition efficiencies. Such research is essential for developing new materials with improved resistance to degradation, highlighting the compound's potential applications in industrial settings (Kaya et al., 2016).

Biological Activity Investigations

While avoiding specifics on drug use and side effects, it's worth noting that the structural motifs present in similar compounds have been explored for various biological activities. This includes studies on antifolates showing activity against pathogens and cancer cells, which underscores the potential biomedical applications of these chemical frameworks (Robson et al., 1997).